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Compound of Interest

Compound Name: 2,6-Difluoronicotinic acid

Cat. No.: B070906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures

for 2,6-Difluoronicotinic acid. The information is intended to support laboratory personnel in

minimizing risks and ensuring a safe working environment.

Chemical and Physical Properties
2,6-Difluoronicotinic acid is a fluorinated pyridine derivative. A summary of its key physical

and chemical properties is presented below.

Property Value Reference

CAS Number 171178-50-0 [1]

Molecular Formula C6H3F2NO2 [1]

Molecular Weight 159.09 g/mol [1]

Appearance Not specified, likely a solid [1]

Melting Point 165-167 °C [1]

Boiling Point 304.7 ± 37.0 °C at 760 mmHg [1]

Flash Point No data available [1]

Density No data available [1]
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Hazard Identification and GHS Classification
2,6-Difluoronicotinic acid is classified as an irritant. The following table summarizes its

hazard statements according to the Globally Harmonized System (GHS).

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure H335: May cause respiratory irritation

Data for GHS classification is based on similar fluorinated nicotinic acid compounds in the

absence of a specific entry for 2,6-Difluoronicotinic acid in some databases.

A logical diagram illustrating the relationship between the hazard classification and the required

safety precautions is provided below.

GHS Hazard Classifications Precautionary Measures

H315: Causes skin irritation P280: Wear protective gloves/protective clothing/eye protection/face protection

H319: Causes serious eye irritation

H335: May cause respiratory irritation

P261: Avoid breathing dust/fume/gas/mist/vapours/spray

P271: Use only outdoors or in a well-ventilated area

Click to download full resolution via product page

GHS Hazard and Precautionary Statements Relationship

Toxicological Information
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There is no specific quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50

(lethal concentration, 50%), available for 2,6-Difluoronicotinic acid in the reviewed literature

and safety data sheets.[1] The primary hazards are related to its irritant properties.

First Aid Measures
In the event of exposure to 2,6-Difluoronicotinic acid, the following first aid measures should

be taken immediately.

Exposure Route First Aid Protocol

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing

and shoes. If irritation persists, seek medical

attention.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to

separate the eyelids with fingers. If irritation

persists, seek medical attention.[2]

Inhalation

Remove the individual to fresh air. If symptoms

persist or in severe cases, seek medical

attention.[2]

Ingestion

Wash out the mouth with copious amounts of

water for at least 15 minutes. Seek medical

attention.[2]

Experimental Protocol for Safe Handling
The following is a generalized experimental protocol for the safe handling of 2,6-
Difluoronicotinic acid, based on standard operating procedures for hazardous chemical

powders.[2][3][4]

5.1. Engineering Controls
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All handling of 2,6-Difluoronicotinic acid powder should be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[1][4]

Ensure that a safety shower and eyewash station are readily accessible in the immediate

work area.[5]

5.2. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles are required.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[1]

Skin and Body Protection: A laboratory coat and closed-toe shoes are mandatory.[1]

5.3. Handling and Weighing Procedure

Before handling, ensure all necessary PPE is donned correctly.

Designate a specific area within the fume hood for handling the powder.

To minimize dust generation when weighing, tare a sealed container. In the fume hood, add

the 2,6-Difluoronicotinic acid to the container and then securely close it before moving it to

the balance for weighing.[2]

Keep containers of the chemical closed when not in use.[2]

5.4. Storage

Store 2,6-Difluoronicotinic acid in a tightly closed container in a cool, dry, and well-

ventilated area.[6]

Store away from incompatible materials, such as oxidizing agents.[1]

5.5. Spill and Waste Disposal

Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust formation,

and place it in a sealed container for disposal.[1] For larger spills, evacuate the area and

follow emergency procedures.
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Waste Disposal: Dispose of waste 2,6-Difluoronicotinic acid and any contaminated

materials as hazardous chemical waste in accordance with local, state, and federal

regulations.[5]

The following diagram outlines a general workflow for the safe handling of a hazardous

chemical powder like 2,6-Difluoronicotinic acid.
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Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area in fume hood

Weigh powder in a closed container

Perform experimental procedure

Clean work area

Dispose of waste in designated container

Remove and dispose of PPE correctly

Click to download full resolution via product page

General Workflow for Safe Handling of Hazardous Powders
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry powder or carbon dioxide extinguishers.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[2]

Hazardous Combustion Products: Combustion may produce carbon monoxide, nitrogen

oxides, and hydrogen fluoride.[1]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment, including a

respirator, gloves, and eye protection.[2]

Environmental Precautions: Prevent the material from entering drains or water courses.[2]

Methods for Cleaning Up: Mix the spilled material with an inert absorbent like sand, then

sweep it up and place it in a tightly closed container for disposal.[2]

Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a thorough review of the official Safety Data Sheet (SDS) and adherence to all

institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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